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Compound of Interest

Compound Name: Methyl 13-cis-4-Oxoretinoate

Cat. No.: B1676423 Get Quote

Essential Safety and Handling of Methyl 13-cis-
4-Oxoretinoate
For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical guidance for the handling and disposal of

Methyl 13-cis-4-Oxoretinoate. Given the absence of a specific Safety Data Sheet (SDS) for

this compound, the following procedures are based on the established hazardous properties of

its parent compounds, retinoic acid and isotretinoin (13-cis-retinoic acid), which are known

teratogens and skin/eye irritants.[1][2][3] All personnel must adhere to these guidelines to

minimize exposure and ensure a safe laboratory environment.

I. Hazard Communication
Methyl 13-cis-4-Oxoretinoate is a derivative and degradation product of 13-cis-retinoic acid.

[3] As a retinoid, it should be handled as a potent biologically active molecule with potential

reproductive toxicity. All-trans retinoic acid is a known teratogen that can cause birth defects.[1]

It may also be harmful if inhaled, ingested, or absorbed through the skin, and can cause

irritation to the eyes and skin.[1][2][4] Retinoids are also known to be sensitive to light, air, and

heat, which can lead to degradation.[5][6]

II. Personal Protective Equipment (PPE)

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1676423?utm_src=pdf-interest
https://www.benchchem.com/product/b1676423?utm_src=pdf-body
https://research.uga.edu/docs/CSP1500/All-transretinoicacid-302-79-4.docx
https://pim-resources.coleparmer.com/sds/58325.pdf
https://www.caymanchem.com/product/38530/methyl-13-cis-4-oxoretinoate
https://www.benchchem.com/product/b1676423?utm_src=pdf-body
https://www.caymanchem.com/product/38530/methyl-13-cis-4-oxoretinoate
https://research.uga.edu/docs/CSP1500/All-transretinoicacid-302-79-4.docx
https://research.uga.edu/docs/CSP1500/All-transretinoicacid-302-79-4.docx
https://pim-resources.coleparmer.com/sds/58325.pdf
https://datasheets.scbt.com/sc-200898.pdf
https://pubmed.ncbi.nlm.nih.gov/9819815/
https://www.researchgate.net/publication/282090109_Properties_of_Retinoids_Structure_Handling_and_Preparation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676423?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


All personnel handling Methyl 13-cis-4-Oxoretinoate must use the following personal

protective equipment. The selection of appropriate PPE is the first line of defense against

chemical exposure.

PPE Category Item Specifications & Rationale

Hand Protection Nitrile Gloves

Double gloving is

recommended to prevent skin

contact.[4] Regularly inspect

gloves for degradation or

punctures.[4]

Eye Protection
Safety Goggles with Side-

Shields

Protects against splashes and

airborne particles.[2][7]

Body Protection Laboratory Coat

A disposable, low-permeability

lab coat is recommended to

prevent contamination of

personal clothing.[4]

Respiratory Protection N95 or Higher Respirator

To be used when handling the

compound as a powder or

when there is a risk of aerosol

generation.[1][2]

III. Operational Plan: Handling and Storage
Adherence to a strict operational protocol is essential for the safe handling of this compound.

A. Engineering Controls:

Ventilation: All handling of Methyl 13-cis-4-Oxoretinoate, especially when in powdered

form, must be conducted in a certified chemical fume hood to minimize inhalation exposure.

[4][7]

Light Sensitivity: The compound should be protected from light.[2][8] Use amber vials or

wrap containers with aluminum foil.[6]

B. Safe Handling Practices:
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Avoid all personal contact, including inhalation.[4]

Do not eat, drink, or smoke in the laboratory area where the compound is handled.[7]

Wash hands thoroughly with soap and water after handling.[2][4]

Remove and launder contaminated clothing before reuse.[2][4]

C. Storage:

Store in a tightly sealed, clearly labeled container.[1][2]

Keep in a cool, dry, and well-ventilated area, away from incompatible materials such as

strong oxidizing agents.[1][4][8]

Recommended storage is at refrigerated temperatures (2-8 °C).[1]

IV. Disposal Plan
Proper disposal of Methyl 13-cis-4-Oxoretinoate and associated waste is crucial to prevent

environmental contamination and accidental exposure.

Waste Categorization: All materials contaminated with Methyl 13-cis-4-Oxoretinoate,

including gloves, disposable lab coats, and bench paper, should be treated as hazardous

chemical waste.

Containment: Collect all waste in a designated, sealed, and clearly labeled hazardous waste

container.

Disposal Route: Dispose of the chemical waste through your institution's designated

hazardous waste management program, following all local, state, and federal regulations.[4]

Do not dispose of it down the drain.[7]

V. Experimental Workflow
The following diagram outlines the standard workflow for handling Methyl 13-cis-4-
Oxoretinoate in a laboratory setting.
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Caption: Standard workflow for handling Methyl 13-cis-4-Oxoretinoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. research.uga.edu [research.uga.edu]

2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

3. caymanchem.com [caymanchem.com]

4. datasheets.scbt.com [datasheets.scbt.com]

5. Properties of retinoids. Structure, handling, and preparation - PubMed
[pubmed.ncbi.nlm.nih.gov]

6. researchgate.net [researchgate.net]

7. file.medchemexpress.com [file.medchemexpress.com]

8. ALL-TRANS-RETINOIC ACID | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

To cite this document: BenchChem. [Personal protective equipment for handling Methyl 13-
cis-4-Oxoretinoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676423#personal-protective-equipment-for-
handling-methyl-13-cis-4-oxoretinoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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